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Compound of Interest

Compound Name: Nitric Acid

Cat. No.: B8270140 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

hazardous chemicals is paramount. This guide provides essential, immediate safety and

logistical information for working with nitric acid, a highly corrosive and reactive substance.

Adherence to these procedures is critical to prevent serious injury and ensure a safe laboratory

environment.

Operational Plan: From Preparation to Disposal
A systematic approach to handling nitric acid minimizes risks. This operational plan outlines

the necessary steps before, during, and after use.

Pre-Operational Checks & Area Setup
Training and Knowledge: All personnel handling nitric acid must be thoroughly trained on its

hazards, handling procedures, and emergency protocols.[1][2] Familiarize yourself with the

Safety Data Sheet (SDS) before beginning any work.

Designated Area: All work with nitric acid must be conducted in a designated area, such as

a chemical fume hood, to minimize inhalation of corrosive vapors.[3][4][5]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[1][6] A spill kit containing appropriate neutralizing

agents (like sodium bicarbonate or sand) should also be available.[7][8]
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Personal Protective Equipment (PPE) Inspection: Before each use, inspect all PPE for signs

of degradation, contamination, or damage.

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is the first line of defense against nitric acid exposure. The

required PPE includes:

Eye and Face Protection: Chemical splash goggles are mandatory.[1][3] For tasks with a

higher risk of splashing, a face shield worn over the goggles is required for full-face

protection.[6][7]

Hand Protection: The choice of gloves is critical and depends on the concentration of the

nitric acid and the duration of the task. For incidental contact, neoprene or nitrile gloves

may be suitable.[4] For prolonged contact or when handling concentrated nitric acid, heavy-

duty gloves such as butyl rubber or Viton are recommended.[4][9] Always use two sets of

gloves ("double-gloving") for added protection.[9]

Body Protection: A lab coat, fully buttoned, must be worn.[1][4] For handling larger volumes

or in situations with a high splash risk, a chemical-resistant apron should be worn over the

lab coat.

Footwear: Closed-toe shoes are required at all times in the laboratory.[1][7]

Respiratory Protection: Work must be performed in a properly functioning chemical fume

hood.[3][4] If the potential for exposure above the permissible limit exists, a NIOSH-approved

respirator with acid gas cartridges may be necessary.

Handling Procedures
Transportation: When moving nitric acid, use a bottle carrier to prevent dropping.

Dilution: Always add acid to water slowly and never the other way around to prevent a violent

exothermic reaction and splashing.[3][6]

Incompatible Materials: Keep nitric acid away from incompatible materials such as organic

compounds, metals, alcohols, and reducing agents to prevent violent reactions.[3][6]
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Disposal Plan: Managing Nitric Acid Waste
Proper disposal of nitric acid waste is crucial to prevent environmental contamination and

dangerous chemical reactions.

Segregation: Nitric acid waste must be segregated from all other waste streams, especially

organic waste.[4][6] Mixing nitric acid waste with other chemicals can lead to explosions.

Labeling and Storage: Waste containers should be clearly labeled as "Hazardous Waste:

Nitric Acid" and stored in a designated, well-ventilated area.[6] Use secondary containment

to prevent spills.

Neutralization: For small spills, a neutralizing agent like sodium bicarbonate can be used.[3]

Collection: Contact your institution's Environmental Health and Safety (EHS) department to

schedule a pickup for hazardous waste.[4] Do not pour nitric acid down the drain.[6]

Quantitative Data: Glove Chemical Resistance
The following table summarizes the chemical resistance of various glove materials to nitric
acid. This data is intended as a guide; always consult the manufacturer's specific chemical

resistance data for the gloves you are using.
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Glove Material
Nitric Acid
Concentration

Breakthrough Time
(minutes)

Degradation Rating

Nitrile 10% > 240 Excellent

20% 15 - 30 Good

40% < 15 Not Recommended

70% (Concentrated) < 15 Not Recommended

Neoprene 10% > 480 Excellent

20% > 480 Excellent

40% 120 - 240 Good

70% (Concentrated) 30 - 60 Fair

Butyl Rubber 70% (Concentrated) > 480 Excellent

Viton 70% (Concentrated) > 480 Excellent

Latex 10% 60 - 120 Good

>10% Not Recommended Not Recommended

Disclaimer: Breakthrough times and degradation ratings can vary by manufacturer, glove

thickness, and temperature. On-site testing is recommended to ensure safe usage.

Visualization: PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate Personal

Protective Equipment (PPE) when handling nitric acid.
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Caption: PPE selection workflow for handling nitric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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